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Compound of Interest

Compound Name: Ethyl 3-coumarincarboxylate

Cat. No.: B159564 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl 3-
Coumarincarboxylate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of key chemical entities is paramount. Ethyl 3-
coumarincarboxylate, a member of the coumarin family, is a significant scaffold in organic

synthesis and medicinal chemistry.[1][2] This document provides a comprehensive overview of

its physical and chemical characteristics, experimental protocols for its synthesis and analysis,

and a visualization of its synthetic pathway.

Physical and Chemical Properties
Ethyl 3-coumarincarboxylate is a white to pale cream or slightly yellow crystalline powder.[3]

[4][5] It is stable under normal conditions and is not known to undergo hazardous

polymerization.[3] While generally considered an irritant, it is primarily used in laboratory

settings for chemical synthesis.[4][6] The compound has low water solubility but is soluble in

solvents like Dimethyl Sulfoxide (DMSO).[3][7][8]

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of Ethyl
3-Coumarincarboxylate.
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Property Value Source(s)

Molecular Formula C₁₂H₁₀O₄ [4][5]

Molecular Weight 218.21 g/mol [4]

Melting Point 92-95 °C [3][6][9]

Boiling Point 378 °C at 760 mmHg

278.88 °C (rough estimate) [4][6]

Density 1.289 g/cm³ [10]

1.1096 g/cm³ (rough estimate) [4][6]

Appearance
White to pale cream,

crystalline powder
[4][5]

Solubility
Insoluble in water; Soluble in

DMSO
[4][7][8]

UV max (λmax) 334 nm (in CH₂Cl₂) [4][6]

Vapor Pressure 6.48 x 10⁻⁶ mmHg at 25 °C [6]

Flash Point 195.6 °C [6][10]

Refractive Index 1.567 [10]

Experimental Protocols
The synthesis and characterization of ethyl 3-coumarincarboxylate involve standard organic

chemistry techniques. The most common synthetic route is the Knoevenagel condensation.

Synthesis via Knoevenagel Condensation
The Knoevenagel condensation is a widely used method for synthesizing coumarin-3-

carboxylates.[1][11]

Principle: This reaction involves the condensation of a salicylaldehyde (or a substituted

derivative) with a compound containing an active methylene group, such as diethyl malonate,

in the presence of a weak base as a catalyst.[1][12]
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Detailed Methodology:

Reactant Preparation: To a 50 mL round-bottom flask, add 3-methoxysalicylaldehyde (0.8 g,

5.26 mmol), diethyl malonate (0.93 g, 5.8 mmol), triethylamine (0.5 mL, 3.6 mmol), and

absolute ethanol (5 mL).[12] Note: Salicylaldehyde and other bases like piperidine can also

be used.[1]

Reaction: The mixture is heated under reflux for approximately one hour.[12]

Work-up and Isolation: After the reflux period, the reaction mixture is allowed to cool to room

temperature.[12] Subsequently, about 15 mL of water is added to the flask to precipitate the

product.[12]

Purification: The flask is cooled further (e.g., in a refrigerator for up to 2 days) to ensure

complete precipitation.[12] The resulting solid product is collected via vacuum filtration.[12]

The purity can be assessed by melting point determination and chromatographic techniques

like TLC.[13]

Spectroscopic Characterization
The structure of the synthesized ethyl 3-coumarincarboxylate is confirmed using various

spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides detailed information about the hydrogen

atoms in the molecule. In a solvent like CDCl₃, characteristic peaks for a substituted ethyl

8-methoxycoumarin-3-carboxylate include a singlet for the proton at the C4 position (δ

8.49), a multiplet for the aromatic protons (δ 7.02-7.36), a quartet for the methylene

protons (-OCH₂) of the ethyl group (δ 4.42), a singlet for the methoxy protons (-OCH₃) (δ

3.97), and a triplet for the methyl protons (-CH₃) of the ethyl group (δ 1.40).[12]

¹³C NMR: The carbon NMR spectrum reveals the number and types of carbon atoms. For

ethyl 2-oxo-2H-chromene-3-carboxylate, characteristic peaks appear at δ 14.2 (-CH₃),

62.0 (-OCH₂), and within the range of δ 116.8-163.1 for the aromatic and carbonyl

carbons.[14]
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Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present.

Key absorption bands for ethyl 3-coumarincarboxylate include strong peaks corresponding

to the C=O stretching of the lactone and the ester groups (around 1767 cm⁻¹), as well as

C=C stretching from the aromatic ring (around 1609 cm⁻¹).[14][15]

Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight

and fragmentation pattern of the compound. For ethyl 3-coumarincarboxylate, the mass

spectrum shows a molecular ion peak [M+1]⁺ at m/z 219.1.[14] A prominent base peak is

often observed at m/z 173.2, corresponding to the loss of the ethoxy group (-OCH₂CH₃).[14]

Chemical Reactivity and Pathways
Ethyl 3-coumarincarboxylate serves as a versatile intermediate in the synthesis of more

complex molecules.[1] Its chemical properties are defined by the reactivity of both the coumarin

ring system and the ethyl ester group.[1][16] Reactions can include cycloadditions, reductions,

and reactions with various nucleophiles like amines and Grignard reagents.[1][16]

Synthesis Workflow Diagram
The following diagram illustrates the Knoevenagel condensation reaction for the synthesis of

Ethyl 3-Coumarincarboxylate.

Reactants

Salicylaldehyde
Knoevenagel
Condensation

(Reflux in Ethanol)

Diethyl Malonate

Piperidine or
Triethylamine

(Catalyst)

Ethyl 3-Coumarincarboxylate
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Click to download full resolution via product page

Caption: Knoevenagel condensation for Ethyl 3-Coumarincarboxylate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b159564#physical-and-chemical-properties-of-ethyl-3-
coumarincarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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